Cas no 66744-01-2 ( )

• Product Name: &nbsp
• CAS No: 66744-01-2
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 868976
• PubChem ID: 17606438
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-chlorophenyl)-6-methylpyrimidine
• DTXSID30589792
• AKOS000284116
• 66744-01-2
•  

• Inchi： 1S/C11H8Cl2N2/c1-7-6-10(13)15-11(14-7)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： CYDPRYLZGJOXLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=C(C=C(C)N=1)Cl

Computed Properties

• Exact Mass: 238.006
• Monoisotopic Mass: 238.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 3.9